N-[(1-Methylpiperidin-4-YL)methyl]-2-phenylethanamine dihydrochloride

• IUPAC Name: N-[(1-methylpiperidin-4-yl)methyl]-2-phenylethanamine;dihydrochloride
• InChI: InChI=1S/C15H24N2.2ClH/c1-17-11-8-15(9-12-17)13-16-10-7-14-5-3-2-4-6-14;;/h2-6,15-16H,7-13H2,1H3;2*1H
• InChI Key: ILGXYIUXABZXGM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CNCCC2=CC=CC=C2.Cl.Cl
• Molecular Formula: C15H26Cl2N2
• Molecular Weight: 305.3 g/mol

Description

“N-[(1-Methylpiperidin-4-YL)methyl]-2-phenylethanamine dihydrochloride” is a chemical compound with the CAS Number: 1185293-42-8. It has a molecular weight of 305.29.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H24N2.2ClH/c1-17-11-8-15(9-12-17)13-16-10-7-14-5-3-2-4-6-14;;/h2-6,15-16H,7-13H2,1H3;2*1H. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 305.29. More detailed physical and chemical properties such as melting point, boiling point, and solubility are not available in the current resources.

Scientific Research Applications

1. Psychopharmacological Research

N-[(1-Methylpiperidin-4-YL)methyl]-2-phenylethanamine dihydrochloride, as represented by the compound ACP-103, has been studied for its psychopharmacological properties. ACP-103 is a potent 5-hydroxytryptamine (5-HT)2A receptor inverse agonist and demonstrates efficacy in attenuating behaviors induced by various psychotomimetic agents, indicating potential as an antipsychotic agent (Vanover et al., 2006).

2. Corrosion Inhibition in Steel

Amino acid compounds, including derivatives of N-[(1-Methylpiperidin-4-YL)methyl]-2-phenylethanamine, have been evaluated for their effectiveness in inhibiting corrosion in steel. Studies demonstrate these compounds' ability to effectively adsorb on steel surfaces and protect against corrosion, especially in acidic environments (Yadav et al., 2015).

3. Antinociceptive Activity

Research into derivatives of N-[(1-Methylpiperidin-4-YL)methyl]-2-phenylethanamine has included the exploration of their antinociceptive (pain-relieving) activities. Such studies contribute to the understanding of pain mechanisms and the development of potential analgesics (Radl et al., 1999; Rádl et al., 2010).

4. Neuroreceptor Ligand Research

Investigations into novel sigma receptor ligands have included compounds structurally related to N-[(1-Methylpiperidin-4-YL)methyl]-2-phenylethanamine. These studies are significant for understanding receptor binding and signaling pathways in the brain, with potential implications for treating neurological disorders (Prezzavento et al., 2007).

5. Dual Inhibitor for Cholinesterase and Monoamine Oxidase

Research has been conducted on derivatives of N-[(1-Methylpiperidin-4-YL)methyl]-2-phenylethanamine as dual inhibitors for cholinesterase and monoamine oxidase. These studies are vital in the context of neurodegenerative diseases, particularly Alzheimer's disease (Bautista-Aguilera et al., 2014).

Safety and Hazards

This compound is labeled as an irritant. It’s important to handle it with care, using appropriate safety measures. Always refer to the Material Safety Data Sheet (MSDS) for detailed safety and handling information.